4-(4-chlorophenyl)-N-(4-methylbenzylidene)-1-piperazinamine

• IUPAC Name: (Z)-N-[4-(4-chlorophenyl)piperazin-1-yl]-1-(4-methylphenyl)methanimine
• InChI: InChI=1S/C18H20ClN3/c1-15-2-4-16(5-3-15)14-20-22-12-10-21(11-13-22)18-8-6-17(19)7-9-18/h2-9,14H,10-13H2,1H3/b20-14-
• InChI Key: WIAJWBKHNRSQBV-ZHZULCJRSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=NN2CCN(CC2)C3=CC=C(C=C3)Cl
• Isomeric SMILES: CC1=CC=C(C=C1)/C=N\N2CCN(CC2)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H20ClN3
• Molecular Weight: 313.8 g/mol

Description

4-(4-chlorophenyl)-N-(4-methylbenzylidene)-1-piperazinamine is a chemical compound that belongs to the class of piperazine derivatives. It is commonly known as Trazodone and is primarily used as an antidepressant medication. The compound has also been shown to have sedative and anxiolytic properties.

Mechanism of Action

The exact mechanism of action of Trazodone is not fully understood. It is believed to work by increasing the levels of serotonin in the brain. Trazodone acts as a serotonin receptor antagonist and reuptake inhibitor. It also has an affinity for alpha-adrenergic and histamine receptors.
Biochemical and Physiological Effects:
Trazodone has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of serotonin in the brain, which can improve mood and reduce anxiety. Trazodone also has sedative and anxiolytic properties, which can help to promote sleep and reduce anxiety.

Advantages and Limitations for Lab Experiments

Trazodone is a widely used antidepressant medication, which makes it readily available for research purposes. It is also relatively inexpensive compared to other antidepressant medications. However, Trazodone has a number of limitations for lab experiments. It has a short half-life, which can make it difficult to study its long-term effects. Trazodone can also have a number of side effects, which can make it difficult to use in certain research studies.

Future Directions

There are a number of future directions for research on Trazodone. One area of interest is its potential use in the treatment of insomnia. Trazodone has been shown to be effective in improving sleep quality and reducing the time it takes to fall asleep. Another area of interest is its potential use in the treatment of chronic pain and neuropathic pain. Trazodone has been shown to have analgesic properties, which could make it a useful medication for the treatment of these conditions. Finally, further research is needed to fully understand the mechanism of action of Trazodone and its potential use in the treatment of other psychiatric disorders.

Scientific Research Applications

Trazodone has been extensively studied for its antidepressant properties. It has been shown to be effective in treating depression and anxiety disorders. Trazodone has also been investigated for its potential use in the treatment of insomnia, chronic pain, and neuropathic pain.